
An In-depth Technical Guide to 3-
Fluorophenylacetone: Safety, Handling, and

Properties

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: 3-Fluorophenylacetone

Cat. No.: B132418 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides comprehensive safety data, handling protocols, and physical and

chemical properties for 3-Fluorophenylacetone (CAS No: 1737-19-5). The information is

compiled and presented to meet the needs of professionals in research and development.

Chemical and Physical Properties
3-Fluorophenylacetone is a substituted phenylacetone that serves as an analytical reference

standard and a precursor in the synthesis of amphetamines.[1][2] Its physical and chemical

properties are summarized below for easy reference.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b132418?utm_src=pdf-interest
https://www.benchchem.com/product/b132418?utm_src=pdf-body
https://www.benchchem.com/product/b132418?utm_src=pdf-body
https://www.caymanchem.com/product/9003638/3-fluorophenylacetone
https://www.caymanchem.com/product/9003642/4-fluorophenylacetone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b132418?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

Molecular Formula C₉H₉FO [1][3][4][5]

Molecular Weight 152.16 g/mol [3][4]

Physical State Liquid [5]

Color Pale yellow [5]

Purity ≥98% [1][5]

Normal Boiling Point 490.12 K [4]

Normal Melting Point 280.65 K [4]

Critical Temperature 698.29 K [4]

Critical Pressure 3272.78 kPa [4]

Critical Volume 0.456 m³/kmol [4]

Enthalpy of Vaporization 44.50 kJ/mol [4]

Enthalpy of Fusion 17.40 kJ/mol [4]

Water Solubility (log10WS) -2.30 (mol/l) [4]

Octanol/Water Partition

Coefficient (logPoct/wat)
1.957 [4]

Safety and Hazards
GHS Hazard Classification
3-Fluorophenylacetone is classified as a hazardous substance. The GHS classification,

based on aggregated data from multiple sources, is as follows.[3]
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Hazard Class Category GHS Code Hazard Statement

Flammable liquids 4 H227 Combustible liquid

Skin

corrosion/irritation
2 H315 Causes skin irritation

Serious eye

damage/eye irritation
2A H319

Causes serious eye

irritation

Specific target organ

toxicity — single

exposure (Respiratory

tract irritation)

3 H335
May cause respiratory

irritation

Sensitization, Skin 1 H317
May cause an allergic

skin reaction

Hazard Pictograms and Signal Word
Pictogram: GHS07 (Exclamation Mark)

Signal Word: Warning[3]

Handling and Storage Protocols
Proper handling and storage are crucial to ensure safety when working with 3-
Fluorophenylacetone.

Personal Protective Equipment (PPE)
A standardized workflow for handling this chemical, including the necessary PPE, is outlined

below.
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Preparation

Handling

Post-Handling

Work in a well-ventilated area
(e.g., chemical fume hood)

Gather Required PPE:
- Safety Goggles/Face Shield
- Chemically Resistant Gloves

- Lab Coat

1. Select Location

Handle 3-Fluorophenylacetone
- Avoid contact with skin and eyes
- Do not breathe mist/vapors/spray

2. Proceed with work

Prohibited Actions:
- Do not eat, drink, or smoke

- Avoid ignition sources

Decontaminate & Clean:
- Wash hands thoroughly

- Clean work surfaces

After completion

Dispose of waste in
approved hazardous waste container

3. Waste Management

Click to download full resolution via product page

Standard Laboratory Workflow for Handling 3-Fluorophenylacetone.

Safe Handling Practices
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Ventilation: Always use this substance in a well-ventilated area, preferably within a chemical

fume hood.[6][7]

Personal Hygiene: Avoid contact with skin, eyes, and clothing.[6][8] Do not eat, drink, or

smoke when using this product.[7][8] Wash hands thoroughly after handling.[7][8]

Ignition Sources: Keep away from open flames, hot surfaces, and other sources of ignition.

[9][10]

Contaminated Clothing: Remove and wash contaminated clothing before reuse.[8]

Storage Conditions
Container: Keep the container tightly closed and store in a dry, cool, and well-ventilated

place.[8][9]

Incompatible Materials: Store away from strong oxidizing agents.[9]

Emergency and First Aid Procedures
Immediate and appropriate first aid is critical in case of exposure.

Routes of Exposure & Immediate Actions

Exposure to 3-Fluorophenylacetone

Inhalation
- Remove to fresh air

- If not breathing, give artificial respiration

If Inhaled

Skin Contact
- Wash off immediately with soap and plenty of water

- Remove contaminated clothing

If on Skin

Eye Contact
- Rinse immediately with plenty of water for at least 15 minutes

- Also under the eyelids

If in Eyes

Ingestion
- Clean mouth with water
- Do NOT induce vomiting

If Swallowed

Seek Immediate Medical Attention

Click to download full resolution via product page
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First Aid Procedures for Exposure to 3-Fluorophenylacetone.

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids.[8] Seek medical attention.[8]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes.[8] Get medical attention.[8]

Inhalation: Move the person to fresh air.[8] If breathing is difficult or has stopped, provide

artificial respiration.[8] Get medical attention.[8]

Ingestion: Clean the mouth with water and seek medical attention.[8] Do not induce vomiting.

[10]

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, carbon dioxide (CO₂), dry chemical, or

chemical foam.[8][9]

Specific Hazards: The substance is a combustible liquid.[9] Thermal decomposition can lead

to the release of irritating gases and vapors, including carbon monoxide, carbon dioxide, and

gaseous hydrogen fluoride (HF).[8][9]

Protective Equipment: Firefighters should wear a self-contained breathing apparatus (SCBA)

and full protective gear.[8][9]

Accidental Release Measures
Personal Precautions: Ensure adequate ventilation and remove all sources of ignition.[9][10]

Avoid contact with the substance.

Containment: Absorb the spill with inert material such as sand, silica gel, or vermiculite.[9]

[10]

Disposal: Collect the absorbed material into a suitable, closed container for disposal by an

approved waste disposal plant.[7][9]

Toxicological Information
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Detailed toxicological data for 3-Fluorophenylacetone is not extensively available. However,

the GHS classification indicates that it is an irritant to the skin, eyes, and respiratory system.[3]

It may also cause an allergic skin reaction.[3]

Role in Synthetic Chemistry
3-Fluorophenylacetone is primarily known as a precursor in the synthesis of fluorinated

amphetamine analogues.[1] This is a critical piece of information for drug development

professionals and forensic chemists. The logical relationship is straightforward:

3-Fluorophenylacetone Chemical Synthesis
(e.g., Reductive Amination) Fluoroamphetamine Analogues

Click to download full resolution via product page

Role of 3-Fluorophenylacetone as a chemical precursor.

This guide is intended for informational purposes for trained professionals. Always refer to the

most current and complete Safety Data Sheet (SDS) provided by your supplier before handling

this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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Phone: (601) 213-4426
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